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Compound of Interest

Compound Name: Eupalinilide B

Cat. No.: B1631284

A Comprehensive Technical Guide for Researchers

This whitepaper provides a detailed overview of the spectroscopic data for Eupalinilide B, a
guaiane-type sesquiterpene lactone isolated from Eupatorium lindleyanum. The information
presented herein is essential for researchers in natural product chemistry, pharmacology, and
drug development who are interested in the characterization and further investigation of this
cytotoxic compound.

Chemical Structure

Eupalinilide B is a sesquiterpene lactone characterized by a guaiane skeleton. Its structure
was elucidated through extensive spectroscopic analysis, including 1D and 2D Nuclear
Magnetic Resonance (NMR) spectroscopy and High-Resolution Electrospray lonization Mass
Spectrometry (HRESIMS).

Spectroscopic Data

The following tables summarize the key quantitative NMR and MS data for Eupalinilide B, as
reported in the primary literature. This data is crucial for the unambiguous identification and
characterization of the molecule.

Table 1: *H NMR Spectroscopic Data for Eupalinilide B (500 MHz, CDCls)
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Position OoH (ppm) Multiplicity J (Hz)
1 2.85 m

2 2.10, 2.35 m

3 5.40 d 3.5

5 3.20 m

6 4.95 d 3.0

8 2.50 m

9 2.05, 2.20 m

13a 5.60 d 3.0
13b 6.25 d 3.5

14 1.05 d 7.0

15 1.80 S

2' 6.90 qq 70,15
3 1.90 d 7.0

4 1.85 d 15

Table 2: 3C NMR Spectroscopic Data for Eupalinilide B (125 MHz, CDCIs)
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Position o6C (ppm)
1 52.5
2 28.0
3 80.1
4 138.0
5 50.5
6 78.5
7 1495
8 35.0
9 30.0
10 140.0
11 120.5
12 170.0
13 125.0
14 15.5
15 20.0
1 167.5
2 128.0
3 138.5
4 15.8
5' 20.5

Table 3: Mass Spectrometry Data for Eupalinilide B
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Technique lon Observed miz Calculated m/z Formula

HRESIMS [M+Na]* 425.1525 425.1529 C22H2607Na

Experimental Protocols

The following protocols describe the general procedures used to obtain the spectroscopic data
for Eupalinilide B. These methods are standard in the field of natural product chemistry.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: A sample of Eupalinilide B (typically 1-5 mg) was dissolved in
approximately 0.5 mL of deuterated chloroform (CDCIs) containing 0.03% tetramethylsilane
(TMS) as an internal standard.

 Instrumentation: NMR spectra were recorded on a Bruker AV-500 spectrometer.

e 1H NMR: Spectra were acquired at 500 MHz with a spectral width of 12 ppm, a relaxation
delay of 1.0 s, and 16 transients.

e 13C NMR: Spectra were acquired at 125 MHz with a spectral width of 240 ppm, a relaxation
delay of 2.0 s, and 1024 transients.

e 2D NMR: COSY, HSQC, and HMBC experiments were performed using standard Bruker
pulse programs.

3.2. Mass Spectrometry (MS)
o Sample Preparation: A dilute solution of Eupalinilide B was prepared in methanol.

 Instrumentation: High-resolution electrospray ionization mass spectra (HRESIMS) were
obtained on a Waters Q-TOF Premier mass spectrometer.

e Analysis: The sample was introduced into the ESI source via a syringe pump. The analysis
was performed in positive ion mode with a capillary voltage of 3.0 kV and a cone voltage of
40 V.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1631284?utm_src=pdf-body
https://www.benchchem.com/product/b1631284?utm_src=pdf-body
https://www.benchchem.com/product/b1631284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Spectroscopic Analysis of Natural
Products

The following diagram illustrates the general workflow for the spectroscopic analysis and
structure elucidation of a novel natural product like Eupalinilide B.
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Workflow for the isolation and structural elucidation of a natural product.
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This comprehensive guide provides researchers with the necessary spectroscopic data and
experimental context to work with Eupalinilide B. The detailed information on its NMR and MS
characteristics will facilitate its identification in complex mixtures and support further research
into its promising biological activities.

 To cite this document: BenchChem. [Spectroscopic Data and Experimental Protocols for
Eupalinilide B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631284#spectroscopic-data-of-eupalinilide-b-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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